Cas no 899736-10-8 ((2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide
• CAS No: 899736-10-8
• MF: C₂₄H₂₀N₄O₅S
• MW: 476.504404067993
• CID: 5487022
• Update Time: 2025-10-19

(2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-ylmethyl)prop-2-enamide
• (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

• Inchi： 1S/C24H20N4O5S/c1-32-19-11-12-20(33-2)23-22(19)26-24(34-23)27(15-17-5-3-4-14-25-17)21(29)13-8-16-6-9-18(10-7-16)28(30)31/h3-14H,15H2,1-2H3/b13-8+
• InChI Key： HTPGWUIHKJSJIF-MDWZMJQESA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=NC=CC=C1)(=O)/C=C/C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide

Introduction to (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 899736-10-8)

(2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide (CAS No. 899736-10-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzothiazole family and features a unique structural arrangement that includes methoxy, nitro, and pyridine functional groups. These characteristics contribute to its potential therapeutic applications and have made it a subject of extensive study in recent years.

The benzothiazole core of the compound is a well-known scaffold in medicinal chemistry due to its diverse biological activities. It has been extensively studied for its anti-inflammatory, antiviral, and anticancer properties. The presence of methoxy groups on the benzothiazole ring can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug development. The nitro group on the phenyl ring adds further complexity to the molecule, potentially influencing its electronic properties and reactivity. Additionally, the pyridine moiety introduces a basic nitrogen atom that can participate in hydrogen bonding and other intermolecular interactions, which are important for binding to biological targets.

Recent research has highlighted the potential of (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide in various therapeutic areas. A study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The authors suggested that the compound's ability to modulate these cytokines could make it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another notable study conducted by researchers at the University of California, San Francisco, explored the anticancer properties of (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide. The results showed that the compound effectively induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that this compound could be further developed as a novel anticancer agent.

In addition to its biological activities, (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide has also been studied for its pharmacokinetic properties. A pharmacokinetic analysis published in *Pharmaceutical Research* in 2020 revealed that the compound has favorable oral bioavailability and a moderate half-life in vivo. These characteristics are essential for developing an effective oral medication with sustained therapeutic effects.

The synthesis of (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-nitrobenzaldehyde with (E)-N'-(4,7-dimethoxybenzothiazol-2(3H)-one)pyridinecarbohydrazide in the presence of a suitable base such as triethylamine. The resulting product is then purified using column chromatography or recrystallization techniques.

The safety profile of (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-yl)methylprop-2-enamide has also been evaluated in preclinical studies. Toxicity assessments conducted on animal models showed that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, (2E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-2-y)methylpropenamide (CAS No. 899736–10–8) represents a promising lead compound with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to explore its potential applications in treating inflammatory diseases and cancer. As more data becomes available from clinical trials, this compound may pave the way for new therapeutic options in these areas.